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Compound of Interest

Compound Name: Octyl hexanoate

Cat. No.: B1596575 Get Quote

Essential Safety and Handling Guide for Octyl
Hexanoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Octyl hexanoate. Adherence to these guidelines is crucial

for ensuring a safe laboratory environment.

Octyl hexanoate is a colorless to pale yellow liquid with a mild, fruity odor.[1] While it is not

classified as a hazardous substance under the Globally Harmonized System (GHS), proper

laboratory practices are essential to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling any chemical. For Octyl
hexanoate, the following minimum PPE is recommended:
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.[2][3]

Protects against accidental

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or

natural rubber).[2][4]

Prevents skin contact.

Body Protection Laboratory coat.[2]
Protects clothing and skin from

spills.

Footwear Closed-toe shoes.[2]
Protects feet from spills and

falling objects.

Operational Protocol: Step-by-Step Handling
A systematic approach to handling Octyl hexanoate from receipt to disposal is critical for

safety and procedural consistency.

Preparation Handling

Cleanup & Disposal

1. Review SDS & Procedure 2. Don Appropriate PPEProceed 3. Work in a Well-Ventilated AreaProceed 4. Dispense CarefullyProceed 5. Tightly Seal Container After UseProceed

6. Clean Spills ImmediatelyIf spill occurs 7. Dispose of Waste Properly

After use

After cleanup 8. Doff and Clean/Dispose of PPEProceed 9. Wash Hands ThoroughlyFinal Step

Click to download full resolution via product page

Caption: Workflow for the safe handling of Octyl hexanoate.

Experimental Protocol: Safe Handling and Disposal
1. Preparation:

Before beginning work, thoroughly review the Safety Data Sheet (SDS) for Octyl
hexanoate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://labman.ouhsc.edu/hbSections.aspx?ID=683&embed=true
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/product/b1596575?utm_src=pdf-body
https://www.benchchem.com/product/b1596575?utm_src=pdf-body-img
https://www.benchchem.com/product/b1596575?utm_src=pdf-body
https://www.benchchem.com/product/b1596575?utm_src=pdf-body
https://www.benchchem.com/product/b1596575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure that a well-ventilated area, such as a fume hood, is available and operational.
Assemble all necessary materials, including Octyl hexanoate, clean glassware, and
appropriate waste containers.
Don the required personal protective equipment as outlined in the table above.

2. Handling:

When transferring or dispensing the liquid, do so carefully to avoid splashing.
Keep the container of Octyl hexanoate tightly sealed when not in use to prevent the release
of vapors.
In case of accidental skin contact, wash the affected area with soap and water.
If eye contact occurs, flush the eyes with copious amounts of water for at least 15 minutes
and seek medical attention.

3. Spill Management:

In the event of a small spill, absorb the liquid with an inert material such as vermiculite, sand,
or absorbent pads.
Collect the absorbed material into a suitable container for disposal.
For larger spills, evacuate the area and follow your institution's emergency procedures.

4. Disposal Plan:

Small Quantities (<50 mL): Absorb the liquid onto a non-combustible absorbent material and
place it in a sealed container for chemical waste collection. Some protocols suggest allowing
small amounts on an absorbent material to evaporate in a fume hood, but collection as
chemical waste is the preferred method to ensure regulatory compliance.[5]
Large Quantities (>50 mL): Collect in a designated, properly labeled container for organic
waste.[5] This waste should be disposed of through a licensed waste disposal contractor.
Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate
should be collected as chemical waste. Once clean, the container can be disposed of as
regular laboratory glass waste, with the label defaced or removed.
Do not dispose of Octyl hexanoate down the drain.[5]

Quantitative Data
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Property Value

Molecular Formula C₁₄H₂₈O₂

Molecular Weight 228.37 g/mol

Appearance Colorless to pale yellow liquid[1]

Odor Mild, fruity[1]

Boiling Point 274-275 °C

Melting Point -28 °C

Flash Point 120 °C (248 °F)

Density 0.850-0.856 g/cm³ at 25 °C

Solubility in Water 0.3631 mg/L at 25 °C (estimated)

Solubility in Organic Solvents
Soluble in alcohol and non-polar solvents like

hexane.[1]

This comprehensive guide is intended to supplement, not replace, your institution's specific

safety protocols and the professional judgment of trained laboratory personnel. Always

prioritize safety and adhere to established best practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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